Nicotinamide

• CAS No.: 98-92-0
• Product Name: Nicotinamide
• Molecular Formula: C6H6N2O
• Molecular Weight: 122.12g/mol
• IUPAC Name: pyridine-3-carboxamide
• Standard InChI: InChI=1S/C6H6N2O/c7-6(9)5-2-1-3-8-4-5/h1-4H,(H2,7,9)
• Standard InChIKey: DFPAKSUCGFBDDF-UHFFFAOYSA-N
• SMILES: C1=CC(=CN=C1)C(=O)N
• Canonical SMILES: C1=CC(=CN=C1)C(=O)N
• Appearance: Nicotinamide is a white powder. (NTP, 1992),DryPowder; OtherSolid,Solid,WHITE CRYSTALLINE POWDER.
• Boiling Point: 302 to 320 °F at 760 mm Hg (NTP, 1992); 157 °C at 5.00E-04 mm Hg
• Colorform: White, powder, needles from benzene; Colorless crystalline solid; White, crystalline powder; Colorless needles
• Density: 1.4 (NTP, 1992); 1.400 g/cu cm at 25 °C; 1.4 g/cm³
• Flash Point: 182 °C
• Melting Point: 264 to 268 °F (NTP, 1992); 130 °C; 130.0 °C; Mp 129-130 °; 128.8 °C; 130°C; 127-131 °C
• Physical Description: Nicotinamide is a white powder. (NTP, 1992); DryPowder; OtherSolid; Solid; WHITE CRYSTALLINE POWDER.
• Description: Niacinamide is the active form of vitamin B3 and a component of the coenzyme nicotinamide adenine dinucleotide (NAD). Niacinamide acts as a chemo- and radio-sensitizing agent by enhancing tumor blood flow, thereby reducing tumor hypoxia. This agent also inhibits poly(ADP-ribose) polymerases, enzymes involved in the rejoining of DNA strand breaks induced by radiation or chemotherapy.; Nicotinamide is a pyridinecarboxamide that is pyridine in which the hydrogen at position 3 is replaced by a carboxamide group. It has a role as an EC 2.4.2.30 (NAD(+) ADP-ribosyltransferase) inhibitor, a metabolite, a cofactor, an antioxidant, a neuroprotective agent, an EC 3.5.1.98 (histone deacetylase) inhibitor, an anti-inflammatory agent, a Sir2 inhibitor, a Saccharomyces cerevisiae metabolite, an Escherichia coli metabolite and a mouse metabolite. It is a pyridinecarboxamide and a pyridine alkaloid. It derives from a nicotinic acid.; Nicotinamide is a white powder. (NTP, 1992)
• Shelf Life: Stable under recommended storage conditions.; ... Niacinamide is incompatible with alkalis and strong acids.
• Solubility: greater than or equal to 100 mg/mL at 70° F (NTP, 1992); 500000 mg/L (at 25 °C); 4.09 M; 500 mg/mL at 25 °C; In water, 5X10+5 mg/L at 25 °C; Very soluble in water; 1 g is soluble in 1 mL water; 1 g dissolves in about 1 mL water, in 10 mL glycerol, in about 1.5 mL alcohol; Soluble in butanol, chloroform; Very soluble in 95% ethanol. Soluble in butanol, amyl alcohol, ethylene glycol, acetone and chloroform; slightly soluble in ether or benzene; Very soluble in ethanol, glycerol; slightly soluble in chloroform; Solubility in water, g/100ml at 20 °C: 100 (very good); 2.8 [ug/mL]
• Synonyms: 3 Pyridinecarboxamide; 3-Pyridinecarboxamide; B 3, Vitamin; B3, Vitamin; Enduramide; Jenapharm, Nicotinsäureamid; Niacinamide; Nicobion; Nicotinamide; Nicotinsäureamid Jenapharm; Papulex; Vitamin B 3; Vitamin B3; Vitamin PP
• Vapor Density: Relative vapor density (air = 1): 4.2
• Vapor Pressure: 4.2X10-4 mm Hg at 25 °C (est); Vapor pressure, kPa at 35 °C: 3.1
• PubChem Compound: 936
• Last Modified: Nov 11 2021